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Compound of Interest

3-Bromo-7-(4-
Compound Name:
bromobenzoyl)indole

Cat. No.: B12724446

Essential Safety and Handling Guide for 3-
Bromo-7-(4-bromobenzoyl)indole

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 3-Bromo-7-(4-bromobenzoyl)indole. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound in a
laboratory setting.

Chemical Profile and Hazards:

While a specific Safety Data Sheet (SDS) for 3-Bromo-7-(4-bromobenzoyl)indole is not
readily available, its structure as a brominated indole derivative suggests that it should be
handled with care. Based on data for similar compounds and general chemical safety
principles, this substance should be considered potentially hazardous. The information for a
related compound, 7-(4-Bromobenzoyl)indole, indicates that it may cause skin and eye
irritation, and its inhalation or ingestion may be harmful.
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Property Data

Chemical Name 3-Bromo-7-(4-bromobenzoyl)indole
CAS Number 1279501-08-4[1]

Molecular Formula C15H9Br2NOJ[1][2]

Molecular Weight 379.05 g/mol [1]

Appearance Likely a solid[2]

Storage 2-8°C Refrigerator[1]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to strict safety protocols is paramount when working with this compound.[3]
1. Personal Protective Equipment (PPE):

A comprehensive barrier against potential exposure is critical.[3] The minimum required PPE
includes:

o Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face
shield should be worn in addition to goggles.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile gloves). Gloves should be
inspected before use and changed frequently, especially if contact with the compound is
suspected.

* Body Protection: A lab coat must be worn at all times.

» Respiratory Protection: If handling the compound as a powder or if there is a risk of aerosol
generation, a respirator may be necessary. All work with the solid compound should be
performed in a certified chemical fume hood to minimize inhalation exposure.[4]

2. Engineering Controls:
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Ventilation: All handling of 3-Bromo-7-(4-bromobenzoyl)indole should be conducted in a
well-ventilated laboratory, preferably within a chemical fume hood.[4]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

. Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the work
area within the chemical fume hood is clean and uncluttered.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to prevent the dispersion of dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Practices: Avoid direct contact with the skin and eyes.[5] Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling the compound.

. Storage:
Store the compound in a tightly sealed, clearly labeled container.[6]
Keep the container in a refrigerator at 2-8°C, as recommended.[1]
Store away from incompatible materials.

Disposal Plan: Managing Waste

Proper disposal of 3-Bromo-7-(4-bromobenzoyl)indole and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.[7]

1. Waste Segregation:

» All solid waste contaminated with the compound (e.g., weighing paper, gloves, pipette tips)
should be placed in a designated, sealed, and clearly labeled hazardous waste container.
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Solutions containing the compound should be collected in a separate, labeled container for
halogenated organic waste.

. Disposal Method:
As a brominated organic compound, this substance is classified as hazardous waste.[8]

The primary recommended disposal method is incineration at a licensed hazardous waste
disposal facility.[8] These facilities are equipped with scrubbers to handle the byproducts of
halogenated waste combustion.

Do not dispose of this compound down the drain or in regular trash.[7]
. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and disposed of as halogenated organic waste.

After rinsing, the empty container should be disposed of in accordance with institutional and
local regulations.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 3-Bromo-7-(4-bromobenzoyl)indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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